Cas no 3615-39-2 (Sorbose)

• Product Name: Sorbose
• CAS No: 3615-39-2
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 312564
• PubChem ID: 107428
• Update Time: 2025-04-19

Sorbose Chemical and Physical Properties

Names and Identifiers

• Sorbose
• (?à)-Sorbose
• DL-Sorbose
• xylo-2-Hexulose
• (3R,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
• D-XYLO-2-HEXULOSE
• AKOS015915453
• MFCD00151095
• HY-W145497
• GEO-04667
• Sorbose (VAN)
• Sorbinose
• xylo-Hexulose
• 2074739-93-6
• D-xylo-hex-2-ulose
• D-sorbose
• D-Sor
• Q27108962
• D-(+)-Sorbose, >=99%
• UNII-JJ09461NJS
• 3615-39-2
• NS00082389
• EINECS 222-796-0
• d(+)-sorbose
• DTXSID101018679
• keto-D-sorbose
• CS-0214431
• JJ09461NJS
• D-(+)-Sorbose
• 3615-56-3
• C01452
• A874416
• CHEBI:13022
• BJHIKXHVCXFQLS-PYWDMBMJSA-N
• SCHEMBL762
• Sorbose, D-

• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5+,6+/m1/s1
• InChI Key： BJHIKXHVCXFQLS-PYWDMBMJSA-N
• SMILES： O[C@H]([C@H](C(CO)=O)O)[C@@H](CO)O

Computed Properties

• Exact Mass: 180.06336
• Monoisotopic Mass: 180.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.22